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Compound of Interest

Compound Name: Hexa-L-tyrosine

Cat. No.: B1586970 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Hexa-L-tyrosine is not readily available.

The following guidance is based on the safety information for the parent amino acid, L-tyrosine,

and established best practices for handling powdered chemical compounds in a laboratory

setting. It is imperative to treat Hexa-L-tyrosine with caution, assuming it may share similar

characteristics with L-tyrosine, which some sources classify as a skin, eye, and respiratory

irritant[1][2].

This document provides crucial procedural guidance for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of Hexa-L-tyrosine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

following equipment is mandatory when handling Hexa-L-tyrosine, particularly in its solid,

powdered form.
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PPE Category Item
Specifications and Best
Practices

Eye Protection Safety Goggles

Should conform to government

standards such as OSHA 29

CFR 1910.133 or European

Standard EN166. Must provide

a complete seal around the

eyes to protect from dust

particles[3].

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

contact. Contaminated gloves

should be disposed of

immediately after use in

accordance with good

laboratory practices[4].

Body Protection Laboratory Coat

A clean, long-sleeved,

buttoned lab coat is required to

protect skin from accidental

contact.

Respiratory Protection Dust Respirator/Local Exhaust

Recommended when handling

the powder and if dust

generation is likely. Work

should be conducted in a well-

ventilated area, preferably

within a chemical fume hood or

using local exhaust ventilation

to control airborne dust[5].

Operational Plan: From Receipt to Use
A systematic approach to handling Hexa-L-tyrosine is essential to minimize exposure and

prevent contamination.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage is at -20°C for long-term stability.

Keep away from strong oxidizing agents.

2. Handling and Weighing:

All handling of powdered Hexa-L-tyrosine should be performed in a designated area, such

as a chemical fume hood or a ventilated balance enclosure, to prevent inhalation of dust.

Before weighing, ensure all necessary equipment (e.g., spatulas, weigh boats, tared and

sealable containers) is clean and readily available inside the ventilated enclosure.

Carefully open the stock container and use a dedicated spatula to transfer the desired

amount of powder. Minimize any actions that could generate dust.

Immediately and securely close the stock container after weighing.

Clean the weighing area and any equipment used with a damp cloth or a vacuum with a

HEPA filter to collect any residual powder. Do not use dry sweeping methods.

3. Dissolution and Experimental Use:

When preparing solutions, add the solid Hexa-L-tyrosine to the solvent slowly to avoid

splashing.

If the Trifluoroacetic acid (TFA) salt form is used, be aware that it can affect the net weight

and solubility of the peptide.

Handle all solutions containing Hexa-L-tyrosine with the same PPE precautions as the solid

form.

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
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1. Waste Segregation:

Solid Waste: All solid Hexa-L-tyrosine waste, including contaminated gloves, weigh boats,

and paper towels, must be collected in a designated and clearly labeled waste container.

Liquid Waste: Unused solutions of Hexa-L-tyrosine should be collected in a separate,

labeled liquid waste container. Do not pour chemical waste down the drain.

2. Disposal Procedures:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous and must consult local, regional, and national regulations for

complete and accurate classification and disposal.

Dispose of all waste through a licensed and approved waste disposal service. Ensure that all

waste containers are securely sealed and properly labeled before collection.

Experimental Workflow for Safe Handling
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A stepwise workflow for the safe handling of Hexa-L-tyrosine, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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